Cas no 2117571-81-8 (methyl 2-chloro-4-(methylamino)methylbenzoate)

• Product Name: methyl 2-chloro-4-(methylamino)methylbenzoate
• CAS No: 2117571-81-8
• MF: C₁₀H₁₂ClNO₂
• MW: 213.660781860352
• CID: 5908144
• PubChem ID: 165654482
• Update Time: 2025-06-11

methyl 2-chloro-4-(methylamino)methylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-chloro-4-(methylamino)methylbenzoate
• 2117571-81-8
• methyl 2-chloro-4-[(methylamino)methyl]benzoate
• EN300-1995220

• Inchi： 1S/C10H12ClNO2/c1-12-6-7-3-4-8(9(11)5-7)10(13)14-2/h3-5,12H,6H2,1-2H3
• InChI Key： IICFQMFFUAWEMN-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OC)C=CC(=C1)CNC

Computed Properties

• Exact Mass: 213.0556563g/mol
• Monoisotopic Mass: 213.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.3Ų

Additional information on methyl 2-chloro-4-(methylamino)methylbenzoate

Introduction to Methyl 2-chloro-4-(methylamino)methylbenzoate (CAS No. 2117571-81-8)

Methyl 2-chloro-4-(methylamino)methylbenzoate, with the chemical formula C₁₀H₁₂ClNO₂, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound is characterized by its unique structural features, which include a benzoate moiety substituted with a chloro group at the 2-position and a methylamino group at the 4-position, linked by a methylene bridge. The presence of these functional groups makes it a versatile intermediate in the synthesis of various pharmacologically active molecules.

The CAS number 2117571-81-8 provides a unique identifier for this compound, ensuring precise classification and retrieval in chemical databases. This numbering system is crucial for researchers and regulatory agencies to maintain consistency and accuracy in chemical nomenclature. The compound's molecular structure, featuring a benzene ring with substituents at specific positions, contributes to its reactivity and potential applications in drug development.

In recent years, there has been growing interest in methyl 2-chloro-4-(methylamino)methylbenzoate due to its potential role as a building block in the synthesis of novel therapeutic agents. The benzoate group is well-known for its stability and compatibility with various functionalization strategies, making it an attractive scaffold for medicinal chemists. Additionally, the chloro and methylamino substituents introduce regions of electrophilic and nucleophilic reactivity, respectively, which can be exploited for further derivatization.

One of the most compelling aspects of this compound is its utility in the synthesis of bioactive molecules. For instance, researchers have explored its use in creating derivatives with antimicrobial and anti-inflammatory properties. The methylene bridge connecting the chloro and methylamino groups provides a flexible linker that can be modified to enhance binding affinity to biological targets. This flexibility has been leveraged in the design of small-molecule inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as cancer and diabetes.

The structural features of methyl 2-chloro-4-(methylamino)methylbenzoate have also been investigated in the context of drug delivery systems. The compound's solubility profile and interaction with biological membranes make it a promising candidate for formulating prodrugs or nanoparticles. These formulations aim to improve the bioavailability and targeted delivery of therapeutic agents, thereby enhancing treatment efficacy.

Recent advancements in computational chemistry have further highlighted the potential of methyl 2-chloro-4-(methylamino)methylbenzoate as a key intermediate. Molecular modeling studies have revealed that this compound can adopt multiple conformations, which may influence its interactions with biological targets. These insights have guided the rational design of analogs with improved pharmacokinetic properties. Additionally, high-throughput screening techniques have been employed to identify novel derivatives with enhanced biological activity.

The pharmaceutical industry has taken notice of methyl 2-chloro-4-(methylamino)methylbenzoate due to its versatility and potential therapeutic applications. Several companies have initiated programs to explore its use in developing new drugs for treating neurological disorders, infectious diseases, and chronic conditions. The compound's ability to serve as a precursor for structurally diverse molecules has made it a valuable asset in medicinal chemistry libraries.

In conclusion, methyl 2-chloro-4-(methylamino)methylbenzoate (CAS No. 2117571-81-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it an indispensable tool for researchers seeking to develop novel therapeutic agents. As our understanding of biological pathways continues to expand, compounds like this one will play an increasingly important role in addressing complex diseases and improving patient outcomes.